Myocardial Infarction

Description

Myocardial infarction, commonly known as a heart attack, occurs when blood flow to a part of the heart muscle is blocked, usually by a blood clot in a coronary artery. This interruption deprives heart tissue of oxygen, leading to the death of myocardial cells. Symptoms often include chest pain radiating to the arm, neck, jaw, or back, shortness of breath, nausea, and lightheadedness. Prompt diagnosis and intervention are crucial to minimize heart damage and improve patient outcomes.